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Compound of Interest

Compound Name: Estreptoquinasa

Cat. No.: B3030402

Notas de Aplicacion y Protocolos Detallados para Investigadores, Cientificos y Profesionales
del Desarrollo de Farmacos

Resumen

Este documento proporciona un protocolo detallado para la cuantificacion de la actividad de la
estreptoquinasa (SK) mediante un ensayo cromogénico. La estreptoquinasa, un agente
trombolitico de gran importancia clinica, activa indirectamente el plasminégeno para convertirlo
en plasmina, la cual a su vez degrada la fibrina en los coagulos sanguineos. El método
descrito aqui se basa en la hidrdlisis de un sustrato cromogénico especifico por la plasmina
generada, liberando una molécula coloreada (p-nitroanilina) que puede ser cuantificada
espectrofotométricamente. Este ensayo es una herramienta robusta, sensible y reproducible
para la evaluacion de la potencia de formulaciones farmacéuticas de estreptoquinasa y para
la investigacion de sus propiedades cinéticas.

Principio del Ensayo

La estreptoquinasa es una proteina que no posee actividad enzimética intrinseca.[1] Su
funcién se basa en la formacion de un complejo estequiométrico 1:1 con el plasminégeno.[1]
Este complejo sufre un cambio conformacional que expone el sitio activo del plasminégeno,
convirtiéndolo en un potente activador que puede catalizar la conversion de otras moléculas de
plasmindégeno en plasmina. La plasmina generada es una serina proteasa que hidroliza el
sustrato cromogénico sintético, como el S-2251 (H-D-Valil-Leucil-Lisina-p-Nitroanilina),
liberando p-nitroanilina (pNA). La cantidad de pNA liberada, que presenta un color amarillo, es
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directamente proporcional a la actividad de la plasmina y, por ende, a la concentracién de
estreptoquinasa activa en la muestra. La absorbancia de la pNA se mide a 405 nm.

A continuacion, se presenta un diagrama que ilustra la cascada de sefializacion del ensayo:

Formacio6n de
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Cascada de activacion del ensayo cromogénico de estreptoquinasa.

Materiales y Reactivos

o Estreptoquinasa (Estandar de referencia, ej. Estandar Internacional de la OMS, y muestras
a analizar)

¢ Plasminégeno humano

e Sustrato cromogénico S-2251 (H-D-Val-Leu-Lys-pNA-2HCI)
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Tampon Tris-HCI (ej. 50 mM, pH 7.4)

AlbUumina de suero bovino (BSA)

Acido acético (ej. 50% v/v) para detener la reaccion
Microplacas de 96 pocillos de fondo plano

Lector de microplacas con filtro de 405 nm

Pipetas de precision y puntas

Agua destilada o deionizada

Protocolo Experimental

Este protocolo esta optimizado para su realizacion en un formato de microplaca de 96 pocillos.

Preparacion de Reactivos

Tampon de Ensayo: Tampon Tris-HCI 50 mM, pH 7.4. Se puede suplementar con 0.1 M
NaCl y 1 mg/mL de BSA para mejorar la estabilidad de las proteinas.[2]

Solucion de Estreptoquinasa Estandar: Reconstituir el estandar de referencia de
estreptoquinasa en el tampdn de ensayo para obtener una solucion madre de
concentracion conocida (ej. 1000 Ul/mL). A partir de esta, preparar diluciones seriadas para
la curva de calibracion en un rango de 0 a 40 Ul/mL.[3][4]

Preparacion de las Muestras: Diluir las muestras de estreptoquinasa de concentracion
desconocida en el tampon de ensayo para que su actividad se encuentre dentro del rango
de la curva de calibracion.

Solucién de Plasmindgeno: Preparar una solucion de plasminégeno a una concentracion de
1 mg/mL en el tampon de ensayo.[2]

Solucién de Sustrato Cromogénico (S-2251): Preparar una solucién de S-2251 a una
concentracion de 3 mM en agua destilada.[2]
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» Reactivo de Trabajo: Inmediatamente antes de su uso, preparar un reactivo de trabajo
mezclando la solucion de plasmindgeno y la solucion de S-2251. Por ejemplo, mezclar
volimenes iguales de ambas soluciones.[4]

« Solucion de Parada: Acido acético al 50% (v/v) en agua destilada.

Procedimiento del Ensayo

El siguiente diagrama de flujo describe el protocolo experimental:
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1. Preparar Reactivos
(Estandares, Muestras, Plg, S-2251)

2. Aiadir 60 pL de Estandar/Muestra
a los pocillos de la microplaca

3. Afadir 40 pL de Reactivo de Trabajo
(Plasminégeno + S-2251)

4. Incubar a 37°C
durante 20 minutos

5. Afiadir 50 pL de Soluciéon de Parada
(Acido Acético 50%)

( 6. Medir la Absorbancia a 405 nm )

7. Analizar Datos
(Curva de calibracion y célculo de actividad)

Click to download full resolution via product page

Flujo de trabajo del ensayo cromogénico para estreptoquinasa.
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» Dispensacién de Estandares y Muestras: Afladir 60 uL de cada dilucién del estandar de
estreptoquinasa y de las muestras diluidas a los pocillos correspondientes de la microplaca
de 96 pocillos. Se recomienda realizar todas las mediciones por triplicado.

« Inicio de la Reaccion: Aiadir 40 uL del reactivo de trabajo (mezcla de plasminégeno y S-
2251) a cada pocillo para iniciar la reaccion.[2]

e Incubacion: Incubar la placa a 37°C durante un tiempo predeterminado, por ejemplo, 20
minutos.[2] El tiempo de incubacion puede optimizarse para asegurar que la reaccion se
encuentre en la fase lineal.

o Detencion de la Reaccién: Detener la reaccion afiadiendo 50 pL de la solucion de parada
(acido acético al 50%) a cada pocillo.[2]

e Medicion: Medir la absorbancia de cada pocillo a 405 nm utilizando un lector de
microplacas.

Presentacion de Datos y Calculos
Curva de Calibracion

Construir una curva de calibracion representando la absorbancia a 405 nm (eje Y) frente a la
concentracion de estreptoquinasa (Ul/mL) de los estandares (eje X). La relacién deberia ser
lineal dentro del rango de concentracién seleccionado. Realizar una regresion lineal para
obtener la ecuacion de la recta (y = mx + ¢) y el coeficiente de correlacion (r2), que deberia ser
> 0.99.

Calculo de la Actividad de la Estreptoquinasa

Utilizando la ecuacién de la recta obtenida de la curva de calibracion, calcular la concentracion
de estreptoquinasa en las muestras desconocidas. No olvidar tener en cuenta el factor de
dilucion aplicado a las muestras.

Actividad (Ul/mL) = (Absorbancia de la muestra - Intercepto) / Pendiente x Factor de Dilucién

Tablas de Datos Cuantitativos
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A continuacion, se presentan tablas con datos representativos y rangos recomendados para la

ejecucion del ensayo.

Tabla 1: Concentraciones de Reactivos Recomendadas

Reactivo

Concentracion Final en la
Mezcla de Reaccion

Rango Tipico

Estreptoquinasa 0 -40 Ul/mL 2.5-40 Ul/mL[3]

Plasmindgeno ~0.4 mg/mL 0.1 -1 mg/mL[2][5]

S-2251 ~1.2mM 0.6 - 3 mM[2][5]

Tampdn Tris-HCI 50 mM, pH 7.4 pH 7.4 - 8.0[3]
Tabla 2: Parametros del Ensayo y Resultados Esperados

Parametro Valor Tipico Notas

Maximo de absorbancia de la

Longitud de Onda 405 nm . .
p-nitroanilina.
» Temperatura Optima para la
Temperatura de Incubacion 37 °C o o
actividad enzimética.[3]
i » i Puede requerir optimizacion
Tiempo de Incubacién 20 minutos

(15-30 min).[2]

Limite de Deteccién (LOD)

~1.10 Ul/mL[3]

La menor concentracion

detectable con fiabilidad.

Limite de Cuantificacion (LOQ)

~2.50 Ul/mL[3]

La menor concentracion

medible con precision.

Rango Lineal

2.5 - 40 Ul/mL[3]

Rango en el que la
absorbancia es proporcional a

la concentracion.

Coeficiente de Correlacion (r?)

20.99

Indica una buena linealidad de

la curva de calibracién.[3]
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Consideraciones Adicionales y Solucion de
Problemas

o Estabilidad de los Reactivos: Las soluciones de plasmindégeno y S-2251 deben prepararse
frescas o almacenarse adecuadamente (congeladas en alicuotas) para evitar la
degradacion.

o Controles: Incluir siempre un blanco (sin estreptoquinasa) para corregir la absorbancia de
fondo debida a la hidrdlisis espontanea del sustrato.

e Precision: Utilizar pipetas calibradas y una técnica de pipeteo cuidadosa para minimizar la
variabilidad entre pocillos.

o Absorbancias Altas: Si las absorbancias de las muestras son superiores al punto mas alto
de la curva de calibracion, diluir las muestras y repetir el ensayo.

+ Baja Sensibilidad: Si las absorbancias son bajas, se puede aumentar el tiempo de
incubacion, asegurandose de que la reaccidn para el estandar mas alto permanezca en la
fase lineal.

Este protocolo proporciona una base sélida para el desarrollo y la implementacién de un
ensayo cromogénico para la estreptoquinasa. Se recomienda la validacion del método segun
las directrices pertinentes para asegurar su idoneidad para el propdsito previsto.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Actividad de la Estreptoquinasa]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030402#desarrollo-de-un-ensayo-cromog-nico-
para-medir-la-actividad-de-la-estreptoquinasa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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